Cas no 101420-64-8 (1H-Benzimidazole,5-methyl-7-nitro-)

1H-Benzimidazole,5-methyl-7-nitro- structure
101420-64-8 structure
Product Name:1H-Benzimidazole,5-methyl-7-nitro-
CAS No:101420-64-8
MF:C8H7N3O2
MW:177.160081148148
CID:124646
PubChem ID:46707907
Update Time:2025-04-18

1H-Benzimidazole,5-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-methyl-7-nitro-
    • Benzimidazole,6-methyl-4-nitro-(6CI)
    • SCHEMBL17591327
    • DTXSID701299671
    • 101420-64-8
    • 6-methyl-4-nitro-1H-benzo[d]imidazole
    • 5-Methyl-7-nitro-1H-benzimidazole
    • 6-Methyl-4-nitro-1H-benzimidazole
    • Inchi: 1S/C8H7N3O2/c1-5-2-6-8(10-4-9-6)7(3-5)11(12)13/h2-4H,1H3,(H,9,10)
    • InChI Key: LZGGIVJGTACOLD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(C)=CC2=C1N=CN2)=O

Computed Properties

  • Exact Mass: 177.05391
  • Monoisotopic Mass: 177.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 71.82
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